Cas no 446278-28-0 (4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide)

• Product Name: 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• CAS No: 446278-28-0
• MF: C₂₂H₁₂N₂O₃
• MW: 352.34228515625
• CID: 6528088
• Update Time: 2025-10-29

4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• Benzamide, 4-cyano-N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-

• Inchi： 1S/C22H12N2O3/c23-12-13-8-10-14(11-9-13)22(27)24-18-7-3-6-17-19(18)21(26)16-5-2-1-4-15(16)20(17)25/h1-11H,(H,24,27)
• InChI Key： DNRGVUCKMDXEQS-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)(=O)C1=CC=C(C#N)C=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 538.8±50.0 °C(Predicted)
• pka: 11.83±0.20(Predicted)

Additional information on 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide

Introduction to 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide (CAS No. 446278-28-0)

4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide, identified by its CAS number 446278-28-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide moiety linked to an anthraquinone derivative via a cyano group. The presence of these functional groups not only imparts unique chemical properties but also opens up a myriad of potential applications in medicinal chemistry and drug discovery.

The molecular structure of 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide is a testament to the ingenuity of synthetic organic chemistry. The anthraquinone core, with its conjugated system and electron-withdrawing carbonyl groups, plays a pivotal role in modulating the electronic properties of the molecule. This structural feature is particularly relevant in the context of developing photoactive compounds and potential photosensitizers for therapeutic applications. The benzamide group, on the other hand, introduces a polar region that can interact favorably with biological targets, enhancing the compound's solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, molecules containing anthraquinone derivatives have shown promise due to their ability to exhibit a wide range of biological activities. 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide is no exception and has been studied for its potential roles in various pharmacological contexts. For instance, its anthraquinone moiety has been explored for its antioxidant properties, which are crucial in mitigating oxidative stress and preventing cellular damage.

The cyano group in the molecule serves as an important pharmacophore, influencing both the electronic distribution and the reactivity of the compound. This feature has been leveraged in designing molecules that can undergo specific chemical transformations, making them valuable intermediates in synthetic chemistry. Additionally, the benzamide group can be modified to introduce additional functionalities, allowing for fine-tuning of the compound's biological profile. Such modifications are essential in drug development pipelines where subtle changes in structure can significantly alter pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide is its potential application in oncology research. Anthraquinone derivatives are well-known for their cytotoxic effects on cancer cells, and modifications to this scaffold have led to several FDA-approved drugs used in chemotherapy. The benzamide moiety further enhances its suitability as an anti-cancer agent by improving cell membrane permeability and facilitating intracellular delivery. Recent studies have highlighted the compound's ability to induce apoptosis in various cancer cell lines, making it a promising candidate for further investigation.

The synthesis of 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic bond formations and functional group transformations that showcase the expertise of modern synthetic methodologies. Key steps include the condensation of anthraquinone derivatives with cyanogenating agents to introduce the cyano group, followed by coupling with benzoyl chloride to form the benzamide linkage. These reactions are typically conducted under controlled conditions to ensure high yields and purity.

The chemical properties of this compound have been extensively characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and dynamics. Additionally, computational methods such as density functional theory (DFT) have been employed to predict the electronic properties and reactivity of 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide. These computational approaches help in rationalizing experimental observations and guiding further structural optimization efforts.

In terms of biological activity, preliminary studies have revealed that 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide exhibits notable effects on enzyme inhibition and cell proliferation assays. Specifically, it has shown promise as an inhibitor of certain kinases that are overexpressed in cancer cells. The benzamide group's ability to interact with hydrophobic pockets on these enzymes suggests that it could serve as a lead compound for developing kinase inhibitors with improved selectivity and efficacy. Further research is needed to fully elucidate its mechanism of action and explore potential side effects.

The pharmacokinetic profile of 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide is another critical aspect that has been investigated. Studies using cell culture models have indicated that it exhibits good oral bioavailability and rapid absorption after administration. This makes it a viable candidate for clinical translation if further preclinical studies confirm its safety and efficacy. Additionally, its stability under various storage conditions has been assessed to ensure long-term viability as an active pharmaceutical ingredient (API).

The future direction of research on 4-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide is likely to focus on expanding its therapeutic applications beyond oncology. Its unique structural features make it amenable to modifications that could enhance its activity against other diseases such as neurodegenerative disorders or infectious diseases. Collaborative efforts between synthetic chemists and biologists will be essential in exploring these possibilities and translating laboratory findings into tangible therapeutic benefits.

In conclusion, 4-cyano-N-(9，10 -dioxo - 9， 10 -dihydro - anthracene - 1 - yl ) ben z amide strong > (CAS No . 446278 - 28 - 0 ) is a multifaceted compound with significant potential in pharmaceutical research . Its intricate structure , coupled with its promising biological activities , makes it an attractive candidate for further development . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in shaping future therapeutic strategies . The ongoing research efforts aimed at optimizing its properties will undoubtedly contribute valuable insights into drug discovery and development pipelines . p >